2-(1H-Imidazol-1-yl)ethanamine
Overview
Description
2-(1H-Imidazol-1-yl)ethanamine, also known by its CAS Number 5739-10-6, is a chemical compound with the empirical formula C5H9N3 . It has a molecular weight of 111.15 . This compound is provided to early discovery researchers as part of a collection of unique chemicals . It is an intermediate for the preparation of selective tumor inhibitor bis (nitroimidazolyl)alkanecarboxamide hypoxia .
Synthesis Analysis
The synthesis of 2-(1H-Imidazol-1-yl)ethanamine involves the combination of imidazole, 2-chloroethylamine monohydrochloride, tetrabutylammonium hydrogensulfate, and sodium hydroxide with acetonitrile. This mixture is then heated under reflux for 21 hours. The reaction mixture is cooled and filtered to yield 2-(1H-Imidazol-1-yl)ethanamine .Molecular Structure Analysis
The molecular structure of 2-(1H-Imidazol-1-yl)ethanamine is represented by the SMILES string NCCn1ccnc1 and the InChI string 1S/C5H9N3/c6-1-3-8-4-2-7-5-8/h2,4-5H,1,3,6H2 .Physical And Chemical Properties Analysis
2-(1H-Imidazol-1-yl)ethanamine has a boiling point of 283℃ and a density of 1.15 . It is stored in a sealed container in a dry, room temperature environment .Scientific Research Applications
Pharmaceuticals and Therapeutics
Imidazole, the core component of “2-(1H-Imidazol-1-yl)ethanamine”, is a key component of many drugs and has a wide range of therapeutic potential . It shows various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Antifungal Activity
Anticancer Agents
Imidazole derivatives have been synthesized and evaluated as potential anticancer agents.
Synthesis Analysis
The synthesis of 2-(1H-Imidazol-1-yl)ethanamine involves the combination of imidazole, 2-chloroethylamine monohydrochloride, tetrabutylammonium hydrogensulfate, and sodium hydroxide with acetonitrile. This mixture is then heated under reflux for 21 hours. The reaction mixture is cooled and filtered to yield 2-(1H-Imidazol-1-yl)ethanamine.
Molecular Structure Analysis
Physical And Chemical Properties Analysis
2-(1H-Imidazol-1-yl)ethanamine has a boiling point of 283℃ and a density of 1.15. It is stored in a sealed container in a dry, room temperature environment.
Safety and Hazards
The compound is classified under the GHS07 hazard class. It has hazard statements H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264). If in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing (P305+P351+P338). If eye irritation persists, get medical advice/attention (P337+P313) .
Mechanism of Action
Target of Action
2-(1H-Imidazol-1-yl)ethanamine, also known as imidazole ethanamine, is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety . Imidazole derivatives have been known to exhibit a broad range of chemical and biological properties . .
Mode of Action
Imidazole derivatives are known to interact with various biological targets due to their versatile nature . The specific interactions of 2-(1H-Imidazol-1-yl)ethanamine with its targets would depend on the specific biological context and the presence of other interacting molecules.
Biochemical Pathways
Imidazole derivatives are known to be involved in a wide range of biological activities . These could potentially affect various biochemical pathways depending on the specific biological context.
Pharmacokinetics
The compound has a boiling point of 283℃ and a density of 115 , which may influence its bioavailability and pharmacokinetic properties.
Result of Action
Imidazole derivatives are known to exhibit a wide range of biological activities , suggesting that 2-(1H-Imidazol-1-yl)ethanamine could potentially have diverse effects at the molecular and cellular levels.
properties
IUPAC Name |
2-imidazol-1-ylethanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3/c6-1-3-8-4-2-7-5-8/h2,4-5H,1,3,6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCIRHAGYEUJTFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=N1)CCN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70972881 | |
Record name | 2-(1H-Imidazol-1-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70972881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5739-10-6 | |
Record name | 2-(1H-Imidazol-1-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70972881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(1H-imidazol-1-yl)ethanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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